3-Aminoacenaphthene
Overview
Description
3-Aminoacenaphthene (3-AAN) is a synthetic organic compound that has been widely studied for its potential applications in the fields of medicinal chemistry, biochemistry, and pharmacology. 3-AAN is a colorless crystalline solid with a molecular weight of 135.14 g/mol and a melting point of 163-164°C. It is an aromatic compound with two fused benzene rings, and it is the simplest example of an acenaphthenequinone. 3-AAN has been used as a model compound to study the structure-activity relationships of acenaphthenequinones and other related compounds.
Scientific Research Applications
Antitumor Agents
Acenaphthene derivatives, including 3-Aminoacenaphthene, have been synthesized and evaluated for their potential as antitumor agents . For instance, compound 3c, a derivative of acenaphthene, shows promising antitumor activity against the SKRB-3 cell line, a human breast cancer cell line . This suggests that 3-Aminoacenaphthene and its derivatives could be used in the development of new antitumor drugs.
Antifungal Agents
Acenaphthene derivatives have also been found to possess antifungal properties . This means that 3-Aminoacenaphthene could potentially be used in the development of new antifungal medications.
Antimicrobial Agents
In addition to their antifungal properties, acenaphthene derivatives have been found to have antimicrobial properties . This suggests that 3-Aminoacenaphthene could be used in the development of new antimicrobial drugs.
Anti-inflammatory Agents
Acenaphthene derivatives have been found to possess anti-inflammatory properties . This means that 3-Aminoacenaphthene could potentially be used in the development of new anti-inflammatory medications.
Insecticidal Agents
Acenaphthene derivatives have been found to possess insecticidal properties . This suggests that 3-Aminoacenaphthene could be used in the development of new insecticides.
N-Heterocyclic Carbene Metal Complexes
3-Aminoacenaphthene can serve as a superior N, N-ligand for metal complexes . This suggests that it could be used in the synthesis of N-heterocyclic carbene metal complexes.
properties
IUPAC Name |
1,2-dihydroacenaphthylen-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N/c13-11-7-5-9-3-1-2-8-4-6-10(11)12(8)9/h1-3,5,7H,4,6,13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OUYJCKISKGRXRJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C=CC3=C2C1=CC=C3)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30204534 |
Source
|
| Record name | 3-Acenaphthylenamine, 1,2-dihydro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30204534 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Aminoacenaphthene | |
CAS RN |
55939-13-4 |
Source
|
| Record name | 3-Acenaphthylenamine, 1,2-dihydro- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0055939134 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-Acenaphthylenamine, 1,2-dihydro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30204534 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![Ethanesulfonic acid, 2-[(2-aminoethyl)amino]-, monosodium salt](/img/structure/B109355.png)
